N-(Butylcarbamoyl)-4-methylthiophene-3-sulfonamide

• CAS RN: 81417-54-1
• Molecular Formula: C10H16N2O3S2
• Molecular Weight: 276.4 g/mol
• IUPAC Name: 1-butyl-3-(4-methylthiophen-3-yl)sulfonylurea
• InChI: InChI=1S/C10H16N2O3S2/c1-3-4-5-11-10(13)12-17(14,15)9-7-16-6-8(9)2/h6-7H,3-5H2,1-2H3,(H2,11,12,13)
• InChI Key: CJZSQJFMZBJWSY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NS(=O)(=O)C1=CSC=C1C

Description

N-(Butylcarbamoyl)-4-methylthiophene-3-sulfonamide is a useful research compound. Its molecular formula is C10H16N2O3S2 and its molecular weight is 276.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Methyl-3-thiophenesulfonamide (22 g), 125 ml of methyl ethyl ketone, 16.6 g of potassium carbonate and 14.3 g of butyl isocyanate was stirred at reflux for six hours, allowed to stand overnight and then evaporated to a syrup. Water (150 ml) was added to the residue and the mixture was filtered to remove a small amount of solid. The filtrate was acidified, cooled and the resulting intermediate was filtered off. It melted at 126°-131° C.

Synthesis routes and methods II

Procedure details